Cas no 603-72-5 (2lambda6-thia-3-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione)

• Product Name: 2lambda6-thia-3-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione
• CAS No: 603-72-5
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD00009746
• CID: 504448
• PubChem ID: 69052
• Update Time: 2025-07-14

2lambda6-thia-3-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,8-NAPHTHALENESULTAM
• 1,8-Naphthosultam
• 2H-naphth[1,8-cd]isothiazole 1,1-dioxide
• 2H-Naphth[1,8-cd]isothiazole,1,1-dioxide
• 2lambda6-thia-3-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione
• 2lambda6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide
• 2??-thia-3-azatricyclo[6.3.1.0?,(1)(2)]dodeca-1(12),4,6,8,10-pentaene-2,2-dione
• DTXSID90209060
• Oprea1_484801
• 2H-naphth [1,8-cd]isothiazole 1,1-dioxide
• SR-01000317064
• AKOS000291436
• BRD-K26533345-001-01-7
• MFCD00009746
• naphtho[1,8-cd]isothiazole 1,1-dioxide
• CCG-354060
• CU-00000000137-1
• 2H-naphtho[1,8-cd]isothiazole 1,1-dioxide
• NS00034346
• 2H-Naphth(1,8-cd)isothiazole 1,1-dioxide
• EN300-20310
• 2H-Naphth[1,8-cd]isothiazole, 1,1-dioxide
• 1,8-Naphthosultam, 97%
• Z104477710
• 2lambda6-thia-3-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione
• DB-053608
• EINECS 210-055-4
• DS-11398
• 2H-naphth[1 pound not8-cd]isothiazole 1 pound not1-dioxide
• F16725
• SR-01000317064-1
• 603-72-5
• SCHEMBL812924
• 8BF86K8228

• MDL： MFCD00009746
• Inchi： 1S/C10H7NO2S/c12-14(13)9-6-2-4-7-3-1-5-8(11-14)10(7)9/h1-6,11H
• InChI Key： HOBYPSNNFBRLIX-UHFFFAOYSA-N
• SMILES： S1(C2=CC=CC3=CC=CC(=C23)N1)(=O)=O

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Color/Form: Light gray crystal
• Density: 1.3178 (rough estimate)
• Melting Point: 173-175 °C(lit.)
• Boiling Point: 442.2°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.5250 (estimate)
• PSA: 54.55000
• LogP: 3.17280
• Solubility: Not determined

2lambda6-thia-3-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-2,2-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Sealed in dry,Room Temperature